Cas no 56942-93-9 (4,7-Methano-1H-indene-5-methanol,octahydro-, (3aR,4R,5R,7R,7aR)-rel-)
56942-93-9 structure
Product Name:4,7-Methano-1H-indene-5-methanol,octahydro-, (3aR,4R,5R,7R,7aR)-rel-
4,7-Methano-1H-indene-5-methanol,octahydro-, (3aR,4R,5R,7R,7aR)-rel- Chemical and Physical Properties
Names and Identifiers
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- 4,7-Methano-1H-indene-5-methanol,octahydro-, (3aR,4R,5R,7R,7aR)-rel-
- (3aS,4R,5S,7S,7aS)-octahydro-1H-4,7-methanoinden-5-ylmethanol
- (3aalpha,4beta,5alpha,7beta,7aalpha)-octahydro-4,7-methano-1H-indene-5-methanol
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- Inchi: 1S/C11H18O/c12-6-8-4-7-5-11(8)10-3-1-2-9(7)10/h7-12H,1-6H2/t7-,8-,9+,10+,11-/m1/s1
- InChI Key: HSPRVWPULGKMRC-SAVGLBRCSA-N
- SMILES: OC[C@H]1C[C@@H]2C[C@H]1[C@H]1CCC[C@H]12
Computed Properties
- Exact Mass: 166.136
- Monoisotopic Mass: 166.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 2.7
Experimental Properties
- Density: 1.052
- Boiling Point: 271.8°Cat760mmHg
- Flash Point: 128.8°C
- Refractive Index: 1.525
4,7-Methano-1H-indene-5-methanol,octahydro-, (3aR,4R,5R,7R,7aR)-rel- Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
56942-93-9 (4,7-Methano-1H-indene-5-methanol,octahydro-, (3aR,4R,5R,7R,7aR)-rel-) Related Products
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